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Compound of Interest

Compound Name: 2,6-Difluoro-3-nitroaniline
CAS No.: 25892-09-5
Cat. No.: B1591962
Get Quote
. J

A thorough understanding of a chemical's hazard profile is the foundation of safe laboratory
practice. For 2,6-Difluoro-3-nitroaniline, a complete, formally verified SDS is not widely
available. Therefore, a conservative risk assessment must be performed by inferring hazards
from its constituent functional groups (aniline, nitro, and fluoroaromatic) and data from closely
related compounds.

Inferred Toxicological Profile:

Aniline and its derivatives are known to pose significant health risks. The primary concern is the
potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized,
rendering it unable to transport oxygen effectively.[3] This leads to cyanosis (a bluish
discoloration of the skin), dizziness, headache, and rapid heart rate.[3] The presence of a nitro
group can exacerbate this effect. Furthermore, compounds in this class are often classified as
toxic if swallowed, in contact with skin, or if inhaled.[4][5]

Key Inferred Hazards:

o Acute Toxicity: Harmful or toxic via oral, dermal, and inhalation routes.
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o Skin & Eye Irritation: Expected to cause skin and serious eye irritation.[6]

o Specific Target Organ Toxicity (STOT): Prolonged or repeated exposure may cause damage
to organs, particularly the blood (due to methemoglobinemia), liver, and kidneys.[4]

e Environmental Hazard: Many nitroaromatic compounds are harmful to aquatic life with long-
lasting effects.[5]

Pre-Experiment Risk Assessment Workflow

Before any manipulation of this compound, a formal risk assessment is mandatory. This
workflow ensures all safety aspects are considered.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.echemi.com/sds/26-difluoroaniline-pid_Rock3145.html
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/m-Nitroaniline%20cas99-09-2%20SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/n9780
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Proposed Experiment
with 2,6-Difluoro-3-nitroaniline

'

Review Available Data & SDS
of Structural Analogs
(e.g., Nitroanilines)

Assess Key Hazards:
- Acute Toxicity (All Routes)
- Methemoglobinemia Potential
- Organ Toxicity (Repeated Dose)
- Irritation (Skin/Eye)

Define Engineering Controls:
- Certified Chemical Fume Hood?
- Proximity to Safety Shower/Eyewash?

Select Mandatory PPE
(See Section 2)

Plan Waste Disposal:
- Designate Hazardous Waste Container
- Verify Labeling Requirements

Proceed with Experiment

Click to download full resolution via product page

Caption: Pre-experiment risk assessment workflow.
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Section 2: Personal Protective Equipment (PPE) - A
Self-Validating System

The selection of PPE must directly counteract the identified hazards. For a toxic, irritant powder
like 2,6-Difluoro-3-nitroaniline, a multi-layered approach is essential. The goal is to create a
system where each component's failure is backed up by another, ensuring user safety.

1. Respiratory Protection:

o Rationale: Fine powders can be easily aerosolized during handling (e.g., weighing,
transferring), posing a significant inhalation risk.[4]

o Protocol: All manipulations of the solid compound must be performed within a certified
chemical fume hood.[7] This is the primary engineering control. If a fume hood is unavailable
or during a large spill cleanup, a respirator with particulate filters (NIOSH/MSHA-approved) is
required.[8]

2. Eye and Face Protection:

o Rationale: The compound is expected to be a severe eye irritant.[6] Accidental splashes of
the solid or its solutions can cause significant injury.

¢ Protocol: Chemical safety goggles are mandatory at all times.[9] When handling larger
quantities (>1 g) or when there is a significant splash potential, a full face shield should be
worn over the safety goggles.[9][10]

3. Hand Protection:
o Rationale: Dermal absorption is a primary route of exposure for aniline derivatives.[4]

o Protocol: Use nitrile rubber gloves, ensuring they are inspected for pinholes or tears before
each use.[11] For extended procedures, consider double-gloving. Contaminated gloves must
be disposed of as hazardous waste, and hands should be washed thoroughly after removal.

[4]

4. Body Protection:
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» Rationale: Protects skin from contamination and prevents the transfer of the chemical
outside the laboratory.

e Protocol: A flame-resistant lab coat is required. For procedures with a higher risk of
contamination, a chemical-resistant apron or disposable coveralls should be utilized.[11]

PPE Selection Decision Tree

This diagram outlines the logical process for selecting the appropriate level of PPE.
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Caption: Decision tree for PPE selection.
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Section 3: Safe Handling, Storage, and Experimental

Protocols

Adherence to strict protocols during handling and storage is critical to prevent exposure and

maintain chemical integrity.

Quantitative Data Summary

The physical properties of a substance directly influence its safe handling procedures.

Implication for Safe

Property Value . Source
Handling
Molecular Formula CeHaF2N202 [12]
For accurate weighing
Molecular Weight 174.10 g/mol and solution [12]
preparation.
] Powder form
Brown crystalline ) ) )
Appearance increases inhalation [13]
powder )
risk.
Stable at typical
Boiling Point 286 °C laboratory [13]
temperatures.
Not considered
flammable, but
Flash Point 126 °C combustible at high [13]
temperatures. Avoid
open flames.
Density 1.554 g/cm3 [13]

Step-by-Step Handling Protocol

» Preparation: Designate a specific area within the fume hood for the procedure. Ensure all

necessary equipment (spatulas, weigh boats, glassware), PPE, and the designated
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hazardous waste container are present.

Weighing: Tare the balance with a weigh boat inside. Carefully transfer the desired amount of
2,6-Difluoro-3-nitroaniline using a clean spatula. Avoid any actions that could generate
dust. Close the primary container immediately after dispensing.

Transfer/Addition: If adding to a solvent, do so slowly to avoid splashing. If adding to a
reaction vessel, use a powder funnel.

Post-Handling: Clean any contaminated surfaces (spatula, balance area) with a suitable
solvent (e.g., acetone), collecting the rinsate as hazardous waste.

De-gowning: Remove PPE in the correct order (gloves first), avoiding contact with the
contaminated outer surfaces. Wash hands thoroughly with soap and water.

Storage Protocol

Rationale: Improper storage can lead to degradation, reaction with atmospheric components,
or accidental release.

Protocol: Store the compound in a tightly sealed container.[14] Keep in a dark place, under
an inert atmosphere (e.g., argon or nitrogen), and at room temperature.[13] It should be
stored in a designated, well-ventilated cabinet away from incompatible materials such as
strong oxidizing agents and acids.[3][7]

Section 4: Emergency Response and First Aid

Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures

Inhalation: Immediately remove the person to fresh air.[3] If breathing is difficult or has
stopped, provide artificial respiration (avoiding mouth-to-mouth).[3] Seek immediate medical
attention and inform medical personnel of the potential for methemoglobinemia.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes.[3] Seek immediate medical attention.

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1591962/docs?utm_src=pdf-body#section-1-comprehensive-hazard-profile-risk-mitigation
https://www.fishersci.com/store/msds?partNumber=AC188271000&countryCode=US&language=en
https://www.chemicalbook.com/ProductChemicalPropertiesCB11512473_EN.htm
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.fishersci.com/store/msds?partNumber=AC128361000&productDescription=3-NITROANILINE%2C+99%2B%25+100GR3-N&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/25726.pdf
https://pim-resources.coleparmer.com/sds/25726.pdf
https://pim-resources.coleparmer.com/sds/25726.pdf
https://pim-resources.coleparmer.com/sds/25726.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591962?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[14] Seek immediate medical attention from an ophthalmologist.

 Ingestion: Do NOT induce vomiting.[3] If the person is conscious and alert, rinse their mouth
with water and give them 2-4 cupfuls of water to drink.[3] Never give anything by mouth to an
unconscious person.[4] Seek immediate medical attention.

Spill & Fire Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 2,6-difluoro-3-nitroaniline | 25892-09-5 [chemicalbook.com]

. 2,6-Difluoro-3-nitroaniline AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. durhamtech.edu [durhamtech.edu]

. sigmaaldrich.com [sigmaaldrich.com]

. echemi.com [echemi.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

.
(] [e0] ~ » [6)] EaN w N -

. americanchemistry.com [americanchemistry.com]
¢ 10. epa.gov [epa.goV]
¢ 11. benchchem.com [benchchem.com]

e 12. 2,3-Difluoro-6-nitroaniline | C6H4F2N202 | CID 2737028 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 13. 2,6-difluoro-3-nitroaniline CAS#: 25892-09-5 [chemicalbook.com]
e 14. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Section 1: Comprehensive Hazard Profile & Risk
Mitigation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591962/docs#section-1-comprehensive-hazard-
profile-risk-mitigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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